Cas no 954599-26-9 (N-{5-(4-fluorophenyl)methyl-1,3,4-oxadiazol-2-yl}-2-(thiophen-2-yl)acetamide)

• Product Name: N-{5-(4-fluorophenyl)methyl-1,3,4-oxadiazol-2-yl}-2-(thiophen-2-yl)acetamide
• CAS No: 954599-26-9
• MF: C₁₅H₁₂FN₃O₂S
• MW: 317.338085174561
• CID: 5933209
• PubChem ID: 16917648
• Update Time: 2025-10-28

N-{5-(4-fluorophenyl)methyl-1,3,4-oxadiazol-2-yl}-2-(thiophen-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(4-fluorophenyl)methyl-1,3,4-oxadiazol-2-yl}-2-(thiophen-2-yl)acetamide
• N-[5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl]-2-thiophen-2-ylacetamide
• F2368-0336
• AKOS024643278
• N-(5-(4-fluorobenzyl)-1,3,4-oxadiazol-2-yl)-2-(thiophen-2-yl)acetamide
• N-{5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl}-2-(thiophen-2-yl)acetamide
• 954599-26-9

• Inchi： 1S/C15H12FN3O2S/c16-11-5-3-10(4-6-11)8-14-18-19-15(21-14)17-13(20)9-12-2-1-7-22-12/h1-7H,8-9H2,(H,17,19,20)
• InChI Key： HDTAUKKOLAUGLE-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(CC2=CC=C(F)C=C2)O1)(=O)CC1SC=CC=1

Computed Properties

• Exact Mass: 317.06342597g/mol
• Monoisotopic Mass: 317.06342597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 96.3Ų

Additional information on N-{5-(4-fluorophenyl)methyl-1,3,4-oxadiazol-2-yl}-2-(thiophen-2-yl)acetamide

N-{5-(4-Fluorophenyl)methyl-1,3,4-Oxadiazol-2-yl}-2-(Thiophen-2-yl)Acetamide: A Comprehensive Overview

The compound with CAS No. 954599-26-9, known as N-{5-(4-fluorophenyl)methyl-1,3,4-oxadiazol-2-yl}-2-(thiophen-2-yl)acetamide, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of functional groups, including a 1,3,4-oxadiazole ring, a fluorophenyl group, and a thiophene moiety, which collectively contribute to its intriguing chemical properties and potential applications.

Recent studies have highlighted the importance of 1,3,4-Oxadiazole derivatives in drug discovery due to their ability to modulate various biological targets. The presence of the fluorophenyl group in this compound adds further complexity to its structure, potentially enhancing its pharmacokinetic properties such as bioavailability and stability. Moreover, the integration of a thiophene ring introduces aromaticity and conjugation, which are known to influence electronic properties and reactivity.

One of the most promising aspects of this compound is its potential as a bioactive agent. Researchers have explored its ability to interact with enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders. For instance, a recent study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits selective inhibition against certain kinase enzymes, making it a potential candidate for anti-cancer drug development.

In terms of synthesis, the preparation of N-{5-(4-fluorophenyl)methyl-1,3,4-Oxadiazol-2-yl}-2-(Thiophen-2-Yl)Acetamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the oxadiazole ring via cyclization reactions and the subsequent functionalization with the fluorophenyl and thiophene groups. These steps require precise control over reaction conditions to ensure high yields and purity.

The structural features of this compound also make it an interesting candidate for materials science applications. The presence of electron-withdrawing groups like the oxadiazole ring can influence the electronic properties of materials derived from this compound. For example, researchers have investigated its use in designing novel organic semiconductors for applications in flexible electronics and optoelectronic devices.

From an environmental standpoint, understanding the degradation pathways of this compound is crucial for assessing its environmental impact. Studies have shown that under certain conditions, such as UV light or microbial activity, this compound undergoes hydrolysis or oxidative degradation. These findings are essential for developing sustainable manufacturing processes and ensuring minimal environmental footprint.

In conclusion, N-{5-(4-fluorophenyl)methyl-1,3,4-Oxadiazol-2-Yl}-2-(Thiophen-Yl)Acetamide represents a fascinating molecule with diverse applications across multiple disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a valuable asset in both therapeutic development and advanced materials science. As research continues to unfold, this compound is likely to reveal even more exciting possibilities for innovation in chemistry and beyond.